Cas no 391885-48-6 (N-({N'-(1E)-(4-fluorophenyl)methylidenehydrazinecarbonyl}methyl)-4-(pyrrolidine-1-sulfonyl)benzamide)

• Product Name: N-({N'-(1E)-(4-fluorophenyl)methylidenehydrazinecarbonyl}methyl)-4-(pyrrolidine-1-sulfonyl)benzamide
• CAS No: 391885-48-6
• MF: C₂₀H₂₁FN₄O₄S
• MW: 432.468546628952
• CID: 6191527
• PubChem ID: 9660464
• Update Time: 2025-06-22

N-({N'-(1E)-(4-fluorophenyl)methylidenehydrazinecarbonyl}methyl)-4-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-({N'-(1E)-(4-fluorophenyl)methylidenehydrazinecarbonyl}methyl)-4-(pyrrolidine-1-sulfonyl)benzamide
• F0474-0734
• CHEMBL3189919
• AKOS024578521
• SMR000324453
• N-({N'-[(1E)-(4-fluorophenyl)methylidene]hydrazinecarbonyl}methyl)-4-(pyrrolidine-1-sulfonyl)benzamide
• (E)-N-(2-(2-(4-fluorobenzylidene)hydrazinyl)-2-oxoethyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide
• N-[2-[(2E)-2-[(4-fluorophenyl)methylidene]hydrazinyl]-2-oxoethyl]-4-pyrrolidin-1-ylsulfonylbenzamide
• MLS000680182
• 391885-48-6

• Inchi： 1S/C20H21FN4O4S/c21-17-7-3-15(4-8-17)13-23-24-19(26)14-22-20(27)16-5-9-18(10-6-16)30(28,29)25-11-1-2-12-25/h3-10,13H,1-2,11-12,14H2,(H,22,27)(H,24,26)/b23-13+
• InChI Key： UJUXLPWNXZETJS-YDZHTSKRSA-N
• SMILES： S(C1C=CC(C(NCC(N/N=C/C2C=CC(=CC=2)F)=O)=O)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 432.12675450g/mol
• Monoisotopic Mass: 432.12675450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 116Ų

Additional information on N-({N'-(1E)-(4-fluorophenyl)methylidenehydrazinecarbonyl}methyl)-4-(pyrrolidine-1-sulfonyl)benzamide

Chemical Compound CAS No. 391885-48-6: N-({N'-(1E)-(4-fluorophenyl)methylidenehydrazinecarbonyl}methyl)-4-(pyrrolidine-1-sulfonyl)benzamide

The compound with CAS number 391885-48-6, named N-({N'-(1E)-(4-fluorophenyl)methylidenehydrazinecarbonyl}methyl)-4-(pyrrolidine-1-sulfonyl)benzamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has been the subject of recent studies, particularly in the realm of drug design and materials science, where its unique structural features have been leveraged to explore novel applications.

The molecular structure of this compound is characterized by a benzamide backbone, which serves as a versatile platform for functionalization. The presence of a 4-fluorophenyl group introduces electronic effects that can influence the compound's reactivity and stability. Additionally, the inclusion of a pyrrolidine-1-sulfonyl group enhances its solubility and bioavailability, making it an attractive candidate for pharmaceutical applications.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its spectroscopic properties. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its structure and purity. These studies have provided valuable insights into the compound's stability under various conditions, which is crucial for its potential use in therapeutic agents.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting specific enzymes and receptors. Its ability to interact with these biomolecules suggests potential applications in the treatment of diseases such as cancer and neurodegenerative disorders. Furthermore, the compound's unique electronic properties make it a candidate for use in advanced materials, including organic semiconductors and sensors.

The synthesis of this compound involves a multi-step process that incorporates both traditional organic chemistry techniques and modern catalytic methods. The key steps include the formation of the hydrazine derivative, followed by coupling reactions to introduce the sulfonyl group. Optimization of these steps has led to improved yields and higher purity levels, which are essential for large-scale production.

From an environmental perspective, the compound's biodegradability and toxicity profiles are currently under investigation. Initial studies indicate that it exhibits low toxicity towards non-target organisms, which is a positive attribute for its potential use in agricultural or industrial settings. However, further research is required to fully understand its environmental impact.

In conclusion, the compound CAS No. 391885-48-6, with its intricate structure and diverse functional groups, represents a valuable addition to the arsenal of advanced chemical compounds. Its potential applications span across multiple disciplines, from drug discovery to materials science, making it a subject of continued interest for researchers worldwide.